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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
p-Hydroxyphenethyl vanillate, a phenolic ester, is a molecule of significant interest in the

fields of pharmacology and medicinal chemistry. It is formed from the esterification of p-

hydroxyphenethyl alcohol and vanillic acid, two well-documented phenolic compounds with

known biological activities. This guide provides an in-depth overview of p-hydroxyphenethyl
vanillate, including its chemical properties, natural sources, and its putative role in various

biological processes, with a focus on its antioxidant, anti-inflammatory, and neuroprotective

potential. While direct experimental data on p-hydroxyphenethyl vanillate is limited, this

guide synthesizes available information on its constituent molecules to provide a

comprehensive understanding of its expected bioactivity and mechanisms of action.

Chemical and Physical Properties
p-Hydroxyphenethyl vanillate, also known as 2-(4-hydroxyphenyl)ethyl 4-hydroxy-3-

methoxybenzoate, is an organic compound with the chemical formula C16H16O5 and a

molecular weight of 288.29 g/mol .[1] It is described as an oil and is soluble in solvents like

chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2]

Table 1: Chemical and Physical Properties of p-Hydroxyphenethyl Vanillate
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Property Value Reference(s)

Chemical Name
2-(4-hydroxyphenyl)ethyl 4-

hydroxy-3-methoxybenzoate
[1]

CAS Number 1539303-03-1 [1]

Molecular Formula C16H16O5 [1]

Molecular Weight 288.29 g/mol [1]

Physical Description Oil [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Natural Sources
p-Hydroxyphenethyl vanillate has been isolated from the roots and rhizomes of

Notopterygium forbesii, a plant used in traditional medicine.[2] Its precursor, p-

hydroxyphenethyl alcohol, is found in a variety of natural sources, including olive oil. Vanillic

acid, the other precursor, is a flavoring agent found in many edible plants and fruits and is an

oxidized form of vanillin.[3]

Biological Activities and Therapeutic Potential
While specific quantitative data on the biological activities of p-hydroxyphenethyl vanillate is

not extensively available in the public domain, the well-documented properties of its constituent

parts, p-hydroxyphenethyl alcohol and vanillic acid, suggest a strong potential for antioxidant,

anti-inflammatory, and neuroprotective effects.

Antioxidant Activity
Phenolic compounds are renowned for their antioxidant properties, which are primarily

attributed to their ability to scavenge free radicals. The antioxidant capacity of vanillic acid and

related phenolic compounds has been evaluated in various studies.

Table 2: Antioxidant Activity of Vanillic Acid and Related Compounds
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Compound Assay IC50 / EC50 Reference(s)

Vanillic Acid H2O2 scavenging SC50 = 10.40 µg/mL [4]

Vanillic Acid
Protein glycation

inhibition
IC50 = 46.4 µg/mL [4]

3-(4-Hydroxy-3-

methoxyphenyl)

propionic acid (HMPA)

Aβ42 aggregation

inhibition
EC50 = 5-6 mM [5]

Anti-inflammatory Activity
Vanillic acid has demonstrated significant anti-inflammatory effects in various in vivo models.[6]

It has been shown to inhibit neutrophil recruitment, oxidative stress, and the production of pro-

inflammatory cytokines.[6] A key mechanism of its anti-inflammatory action is the inhibition of

the NF-κB signaling pathway.[6] Vanillin, a closely related compound, also exhibits anti-

inflammatory properties by reducing the secretion of pro-inflammatory cytokines like IL-1β, IL-6,

and TNF-α.[7]

Neuroprotective Effects
The neuroprotective potential of p-hydroxyphenethyl vanillate is inferred from the activities of

vanillin and vanillic acid. Vanillin has been shown to have neuroprotective effects in models of

hypoxic-ischemic brain damage by attenuating oxidative damage.[8] Vanillic acid has also been

found to counteract neurotoxicity by regulating the c-Jun N-terminal kinase (JNK) pathway.[9]

Furthermore, structural analogs have been investigated for their neuroprotective activities in

models of Alzheimer's disease, highlighting the therapeutic potential of this chemical scaffold.

[3][8]

Experimental Protocols
Synthesis of p-Hydroxyphenethyl Vanillate
A specific, detailed protocol for the synthesis of p-hydroxyphenethyl vanillate is not readily

available. However, a general approach can be adapted from the synthesis of similar phenolic

esters, such as 2-(4-hydroxyphenyl)ethyl 3,4,5-trihydroxybenzoate.[2][10] The synthesis would

likely involve the following conceptual steps:
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Step 1: Protection of Phenolic Hydroxyl Group

Step 2: Esterification

Step 3: Deprotection Step 4: Purification

Vanillic Acid
Protected Vanillic AcidProtection

Protecting Group (e.g., Benzyl bromide)

Protected p-Hydroxyphenethyl Vanillate

p-Hydroxyphenethyl Alcohol

Esterification

Esterification Reagent (e.g., DCC/DMAP)

p-Hydroxyphenethyl Vanillate

Deprotection

Deprotection Reagent (e.g., H2/Pd-C) Column Chromatography / HPLC
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Inflammatory Stimulus Inhibition by p-Hydroxyphenethyl Vanillate
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Activation by p-Hydroxyphenethyl Vanillate

Nrf2 Signaling Cascade
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Cellular Stress Modulation by p-Hydroxyphenethyl Vanillate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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